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Compound of Interest

Compound Name: 2-Chloro-3-methoxy-6-nitroaniline

CAS No.: 89975-38-2

Cat. No.: B2899481

Get Quote

Executive Summary & Immediate Hazard
Assessment
2-Chloro-3-methoxy-6-nitroaniline (CAS: 89975-38-2) is a halogenated nitro-aromatic

intermediate. As a Senior Application Scientist, I must emphasize that this compound presents

a dual-threat profile:

Acute Toxicity: Like many nitroanilines, it is readily absorbed through the skin and lungs,

posing risks of methemoglobinemia (interference with oxygen transport in blood).

Environmental Persistence: The chlorine substituent increases stability, making it toxic to

aquatic life with long-lasting effects.

Critical Prohibition: Under NO circumstances should this material be discharged into municipal

sewage systems or disposed of in general trash. It requires High-Temperature Incineration at a

permitted hazardous waste facility.
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Property Data / Classification Operational Implication

CAS Number 89975-38-2
Unique identifier for waste

manifests.

Physical State Solid (Crystalline)
Risk of dust generation;

requires particulate control.[1]

Hazard Codes

H300/H310/H330 (Fatal if

swallowed/skin/inhaled)H411

(Toxic to aquatic life)

High-Level PPE Required.

Handle in a fume hood.[2]

Chemical Class Halogenated Nitro-aromatic
Do NOT mix with oxidizers or

strong acids.[3]

Waste Stream Halogenated Organic (Solid)

Must be segregated from non-

halogenated solvents to

prevent cross-contamination

fees.[4]

Pre-Disposal Handling & Segregation
Effective disposal begins at the bench. Improper segregation is the #1 cause of rejected waste

pickups and increased disposal costs.

Segregation Logic
You must segregate this compound into a Solid, Halogenated, Toxic waste stream.

Why Halogenated? The chlorine atom requires specific incineration conditions (scrubbers) to

neutralize acidic byproducts (HCl). Mixing this with non-halogenated waste forces the entire

volume to be treated as halogenated, exponentially increasing cost.[4]

Why Toxic? Due to the "Fatal if..." GHS classification, this waste must often be double-

bagged or placed in a rigid secondary container to protect waste handlers.

DOT Diagram: Waste Segregation Decision Tree
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Waste Generation:
2-Chloro-3-methoxy-6-nitroaniline
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Figure 1: Decision logic for segregating 2-Chloro-3-methoxy-6-nitroaniline waste to ensure

regulatory compliance and cost-efficiency.

Packaging & Labeling Protocols
Once segregated, the physical packaging must ensure containment during transport.

Step-by-Step Packaging
Primary Containment: Place the solid waste into a clear, sealable polyethylene bag

(minimum 4 mil thickness).

Secondary Containment: Place the sealed bag into a rigid, wide-mouth high-density

polyethylene (HDPE) jar.
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Expert Insight: Avoid metal containers. Nitroanilines can react with certain metals or rust

over time, potentially compromising container integrity.

Sealing: Screw the lid tight and apply parafilm or tape to prevent loosening during

vibration/transport.

Labeling Requirements
The label must be legible and solvent-resistant. Include the following fields:

Chemical Name: 2-Chloro-3-methoxy-6-nitroaniline (No abbreviations).

Hazards: TOXIC, ENVIRONMENTAL HAZARD.[5][6]

Composition: 100% (if pure) or specific concentration if in solution.

Generator Info: Lab Name, Date, and Contact Person.

Emergency Response: Spills & Exposure
Because of the high acute toxicity (H310/H330), a spill of this material is a major bio-safety

incident, not a janitorial task.

DOT Diagram: Spill Response Workflow

1. ALERT
Notify personnel

Evacuate immediate area

2. PPE UP
Tyvek Suit, Nitrile (Double),

N95 or P100 Respirator

3. CONTAIN
Cover with damp absorbent

(Avoid dust generation)

4. CLEAN
Scoop into HazWaste Container
Wash surface with soap/water

5. DISPOSE
Label as Hazardous Waste

Contact EHS
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Figure 2: Operational workflow for managing a spill of 2-Chloro-3-methoxy-6-nitroaniline.

Speed and respiratory protection are paramount.

Specific Cleanup Nuances
Dust Control: Do not dry sweep. Misting the powder lightly with water (if safe) or covering it

with a wet paper towel prevents the generation of toxic dust.
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Decontamination: After bulk removal, wipe the surface with a mild detergent. Nitroanilines

can stain surfaces yellow/orange; this visual cue helps verify cleaning efficacy.

Final Disposal Pathway (The "Black Box")
Researchers often hand waste to EHS and forget it. Understanding the downstream process

validates why you segregated it.

Transport: A licensed hazardous waste hauler collects the container.

Treatment Method:Incineration.

The waste is injected into a rotary kiln at >1000°C.

Chemistry: The organic skeleton is oxidized to CO2 and H2O. The Nitrogen becomes NOx

(scrubbed). The Chlorine becomes HCl gas.

Scrubbing: The exhaust gas passes through a caustic scrubber (NaOH) to neutralize the

HCl, preventing acid rain formation.

Verification: The facility issues a Certificate of Disposal/Destruction (COD), closing the

"Cradle-to-Grave" tracking loop required by the EPA.

References
PubChem. (n.d.). Compound Summary: 2-Chloro-3-nitroaniline (Structural Analog). National

Library of Medicine. Retrieved from [Link]

US Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Codes (F-Codes &

Characteristic Wastes). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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